3-Methylbut-2-en-1-yl bromoacetate

• CAS RN: 71215-43-5
• Molecular Formula: C7H11BrO2
• Molecular Weight: 207.06 g/mol
• IUPAC Name: 3-methylbut-2-enyl 2-bromoacetate
• InChI: InChI=1S/C7H11BrO2/c1-6(2)3-4-10-7(9)5-8/h3H,4-5H2,1-2H3
• InChI Key: QIKXYEODKRVGDF-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCOC(=O)CBr)C

Description

3-Methylbut-2-en-1-yl bromoacetate is a useful research compound. Its molecular formula is C7H11BrO2 and its molecular weight is 207.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1-liter flask was charged with 43.9 g (0.51 mol) of 3-methyl-2-buten-1-ol, 51.6 g (0.51 mol) of triethylamine and 300 ml of dichloromethane, and the mixture was cooled down to 0° C. While stirring the mixture at 0° C., 100.9 g (0.50 mol) of bromoacetyl bromide were added dropwise over 1 hour, followed by stirring further for 3 hours at room temperature. Solids were separated by filtration from the resultant reaction mixture, and the filtrate was washed 3 times with water and distilled to obtain 66.5 g of 3-methyl-2-butenyl bromoacetate.